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Compound of Interest

Compound Name: 1,1-Diethoxyheptane-d10

Cat. No.: B15582718

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical characteristics
of 1,1-diethoxyheptane. Due to a lack of specific experimental data for the deuterated variant,
1,1-Diethoxyheptane-d10, this document focuses on the well-documented properties of the
non-deuterated parent compound. The physical properties of the deuterated version are
expected to be very similar, with the most significant difference being a slightly higher
molecular weight and density.

Data Presentation: Physical Characteristics

The quantitative data for 1,1-diethoxyheptane are summarized in the table below. These values
serve as a close approximation for 1,1-Diethoxyheptane-d10.
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Physical Characteristic Value Notes

Molecular Formula C11H2402

For 1,1-diethoxyheptane. The

estimated molecular weight for

Molecular Weight 188.31 g/mol [1][2][3] ) )
1,1-Diethoxyheptane-d10 is
approximately 198.37 g/mol .

Boiling Point 203-205 °C[4] At atmospheric pressure.
The density of the d10 variant

Density 0.835 g/cm?3 at 19 °C[4] is expected to be slightly
higher.

Refractive Index 1.419[4] At 20 °C.
This reported value seems
unusually high for a compound

Melting Point 75-76 °C[4] that is liquid at room
temperature and may be
anomalous.

Flash Point 50.4 °C[4]

Appearance Colorless liquid

Odor Fruity, green aroma[1]

Experimental Protocols
Detailed methodologies for determining the key physical characteristics of liquid compounds
like 1,1-diethoxyheptane are outlined below.

1. Boiling Point Determination (Capillary Method)

The boiling point of a liquid can be determined using the capillary method, which relies on the
principle that the boiling point is the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure.[5][6][7]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1614642
https://pubchem.ncbi.nlm.nih.gov/compound/69644
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C11H24O2/c1-4-7-8-9-10-11(12-5-2)13-6-3/h11H,4-10H2,1-3H3
https://www.echemi.com/products/pid_Rock6823-heptanal-diethylacetal.html
https://www.echemi.com/products/pid_Rock6823-heptanal-diethylacetal.html
https://www.echemi.com/products/pid_Rock6823-heptanal-diethylacetal.html
https://www.echemi.com/products/pid_Rock6823-heptanal-diethylacetal.html
https://www.echemi.com/products/pid_Rock6823-heptanal-diethylacetal.html
https://www.benchchem.com/product/b1614642
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Apparatus: A small test tube, a capillary tube sealed at one end, a thermometer, a heating
apparatus (e.g., oil bath or heating block), and a stirrer.

e Procedure:

o

A small amount of the liquid sample (a few milliliters) is placed in the test tube.
o The capillary tube is placed in the test tube with its open end submerged in the liquid.

o The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the sample.

o The apparatus is heated gently and stirred continuously to ensure uniform temperature
distribution.

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o The heating is then discontinued, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[5]

2. Density Determination

The density of a liquid is its mass per unit volume and can be determined using several
methods.[8][9][10][11]

o Apparatus: A graduated cylinder or pychometer, and an analytical balance.
e Procedure (using a graduated cylinder):
o The mass of a clean, dry graduated cylinder is measured using an analytical balance.

o A known volume of the liquid is added to the graduated cylinder. The volume is read from
the bottom of the meniscus.

o The mass of the graduated cylinder containing the liquid is measured.
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o The mass of the liquid is calculated by subtracting the mass of the empty graduated
cylinder.

o The density is then calculated by dividing the mass of the liquid by its volume.
3. Refractive Index Determination

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance.[12][13][14][15][16]

o Apparatus: A refractometer (e.g., an Abbé refractometer).
e Procedure:

o The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,
distilled water).

o Afew drops of the sample liquid are placed on the prism of the refractometer.
o The prism is closed, and the light source is switched on.

o The eyepiece is adjusted until the dividing line between the light and dark fields is sharp
and focused on the crosshairs.

o The refractive index is read from the scale. The temperature should be recorded as the
refractive index is temperature-dependent.

Visualizations

Synthesis of 1,1-Diethoxyheptane

1,1-Diethoxyheptane is typically synthesized via the acid-catalyzed acetalization of heptanal
with two equivalents of ethanol.[1]
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Synthesis of 1,1-Diethoxyheptane

Experimental Workflow for Boiling Point Determination

The following diagram illustrates the logical workflow for determining the boiling point of a liquid
sample using the capillary method.
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Prepare Sample and Apparatus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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